N-((4-hydroxychroman-4-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H15NO3S/c17-14(13-6-3-9-20-13)16-10-15(18)7-8-19-12-5-2-1-4-11(12)15/h1-6,9,18H,7-8,10H2,(H,16,17)
• InChI Key: DHEXXXUYBFENSH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C1(CNC(=O)C3=CC=CS3)O
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Chroman-4-one is another important heterobicyclic compound and acts as a building block in medicinal chemistry for the isolation, design, and synthesis of novel lead compounds.

Synthesis Analysis

Thiophene species have been prepared from enaminone via reaction with different nucleophiles and electrophiles. The structure elucidation of the designed compounds was derived from their spectral information.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Enaminones, which are extremely stable species, form a versatile class of valuable precursors for the preparation of various classes of organic compounds. They consolidate the ambident nucleophilicity of enamines and electrophilicity of enones.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anti-Inflammatory Properties: Thiophene-containing molecules exhibit anti-inflammatory effects. .

Neurological Disorders: The maleate salt of 1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one has serotonin antagonist properties and may find applications in treating neurological conditions such as Alzheimer’s disease.

Other Pharmacological Properties

Apart from the mentioned applications, thiophene-containing compounds exhibit additional pharmacological effects:

Antihypertensive and Anti-Atherosclerotic Effects: Investigations continue into the potential cardiovascular benefits of thiophene-based molecules.

Mechanism of Action

While the specific mechanism of action for “N-((4-hydroxychroman-4-yl)methyl)thiophene-2-carboxamide” is not available, thiophene derivatives are known to have various therapeutic applications such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. There is a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research. More studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs to give leads to the chemistry community.